Cas no 406234-21-7 (4-(3,3-dimethylpyrrolidin-1-yl)benzoic acid)

• Product Name: 4-(3,3-dimethylpyrrolidin-1-yl)benzoic acid
• CAS No: 406234-21-7
• CID: 4650988
• PubChem ID: 22730553
• Update Time: 2025-10-30

4-(3,3-dimethylpyrrolidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,3-dimethylpyrrolidin-1-yl)benzoic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(3,3-dimethylpyrrolidin-1-yl)benzoic acid

Comprehensive Overview of 4-(3,3-dimethylpyrrolidin-1-yl)benzoic acid (CAS No. 406234-21-7): Properties, Applications, and Research Insights

4-(3,3-dimethylpyrrolidin-1-yl)benzoic acid (CAS No. 406234-21-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This benzoic acid derivative, characterized by a pyrrolidine substitution, is increasingly studied for its role in drug discovery, particularly in modulating biological targets. Its molecular formula, C₁₃H₁₇NO₂, and precise chemical synthesis methods make it a valuable intermediate for developing novel therapeutics.

In recent years, the demand for high-purity intermediates like 4-(3,3-dimethylpyrrolidin-1-yl)benzoic acid has surged, driven by advancements in small-molecule drug development and medicinal chemistry. Researchers are particularly interested in its potential as a building block for kinase inhibitors or GPCR-targeted compounds, aligning with trends in personalized medicine and cancer therapy. The compound’s lipophilicity and hydrogen-bonding capacity also make it a candidate for optimizing drug bioavailability, a hot topic in pharmacokinetic studies.

The synthesis of CAS No. 406234-21-7 typically involves multi-step organic reactions, including amide coupling or reductive amination, with yields optimized through modern catalytic techniques. Analytical methods such as HPLC, NMR, and mass spectrometry ensure its purity, critical for preclinical research. Notably, its stability under physiological conditions has been explored in ADMET studies, addressing frequent queries about its metabolic pathways and toxicity profiles.

Beyond pharmaceuticals, 4-(3,3-dimethylpyrrolidin-1-yl)benzoic acid finds niche applications in material science, such as designing functionalized polymers or liquid crystals. Its aromatic core and tertiary amine group enable interactions with metal ions, relevant to catalysis and sensor development. These interdisciplinary uses resonate with growing interest in multifunctional compounds for sustainable technologies.

From an industrial perspective, scalability and cost-effective synthesis of 406234-21-7 remain key challenges. Innovations like flow chemistry and green solvents are being investigated to address these issues, reflecting broader trends toward environmentally friendly manufacturing. Regulatory compliance, including REACH and GMP standards, further underscores its commercial viability.

In summary, 4-(3,3-dimethylpyrrolidin-1-yl)benzoic acid exemplifies the convergence of chemical innovation and biomedical research. Its versatility answers pressing needs in drug design and advanced materials, while ongoing studies explore uncharted applications. As the scientific community prioritizes structure-activity relationships and sustainable chemistry, this compound’s relevance is poised to expand.